Cas no 133-78-8 (m-Toluidine-4-sulfonic Acid)

Technical Introduction: m-Toluidine-4-sulfonic Acid m-Toluidine-4-sulfonic acid is an aromatic sulfonic acid derivative, primarily used as an intermediate in organic synthesis and dye manufacturing. Its key advantages include its role as a versatile building block for azo dyes and pigments, owing to the reactive sulfonic acid group and the toluidine backbone, which facilitate further functionalization. The compound exhibits good solubility in water and polar solvents, enhancing its utility in aqueous-phase reactions. Its structural properties make it valuable for producing colorants with improved stability and brightness. Additionally, it serves as a precursor in pharmaceutical and agrochemical applications, where sulfonated intermediates are often required. Proper handling is advised due to its acidic nature.
m-Toluidine-4-sulfonic Acid structure
m-Toluidine-4-sulfonic Acid structure
Product Name:m-Toluidine-4-sulfonic Acid
CAS No:133-78-8
MF:C7H9NO3S
MW:187.216260671616
MDL:MFCD00035774
CID:155678
PubChem ID:87561980
Update Time:2025-06-07

m-Toluidine-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methylbenzenesulfonic acid
    • Benzenesulfonic acid,4-amino-2-methyl-
    • M-Toluidine-4-sulfonic Acid
    • 3-Methylaniline-4-sulfonic Acid
    • 5-Aminotoluene-2-sulfonic Acid
    • P-TOLUIDINE-4-SULFONIC ACID
    • 4-amino-o-toluenesulfonicaci
    • 4-amino-o-toluenesulfonicacid
    • 3-Aminotoluene-6-sulfonic acid
    • kyselina3-toluidin-6-sulfonova
    • 5-aminotoluene-2-sulphonic acid
    • o-Toluenesulfonic acid, 4-amino-
    • 4-Amino-o-toluenesulfonic acid
    • Kyselina 3-toluidin-6-sulfonova [Czech]
    • Kyselina 3-toluidin-6-sulfonova
    • 4-amino methyl benzenesulfonic acid
    • DTXSID40157901
    • 133-78-8
    • MFCD00035774
    • 4-azanyl-2-methyl-benzenesulfonic acid
    • FT-0631775
    • 4-amino-2-methylbenzene-1-sulfonic acid
    • D88245
    • EINECS 205-120-9
    • SCHEMBL158650
    • AS-64046
    • CS-0120437
    • NS00024310
    • KC5PZT4ANJ
    • BRN 2098723
    • Benzenesulfonic acid, 4-amino-2-methyl-
    • A806677
    • A0329
    • 3-14-00-02210 (Beilstein Handbook Reference)
    • AKOS022180738
    • DB-042201
    • ZDIRCGKEOWZBIM-UHFFFAOYSA-N
    • m-Toluidine-4-sulfonic Acid
    • MDL： MFCD00035774
    • Inchi： 1S/C7H9NO3S/c1-5-4-6(8)2-3-7(5)12(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • InChI Key： ZDIRCGKEOWZBIM-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1C)N)(=O)(=O)O
    • BRN： 2098723

Computed Properties

  • Exact Mass: 187.03000
  • Monoisotopic Mass: 187.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 88.8

Experimental Properties

  • Density: 1.3553 (rough estimate)
  • Boiling Point: 500°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.6100 (estimate)
  • PSA: 88.77000
  • LogP: 2.48590

m-Toluidine-4-sulfonic Acid Security Information

m-Toluidine-4-sulfonic Acid Customs Data

  • HS CODE：2921430090
  • Customs Data：

    China Customs Code:

    2921430090

    Overview:

    2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

    Summary:

    HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

m-Toluidine-4-sulfonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
VQ484-1g
m-Toluidine-4-sulfonic Acid
 133-78-8 95.0%(T)
1g
 ￥113.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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m-Toluidine-4-sulfonic Acid
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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m-Toluidine-4-sulfonic Acid
 133-78-8 >95.0%(T)
25g
 ¥430.00 2024-04-17
eNovation Chemicals LLC
D745676-25g
Benzenesulfonic acid, 4-amino-2-methyl-
 133-78-8 95.0%
25g
 $115 2024-06-08
abcr
AB143616-25 g
m-Toluidine-4-sulfonic acid, 95%; .
 133-78-8 95%
25 g
 €108.10 2023-07-20
TRC
T536285-250mg
m-Toluidine-4-sulfonic Acid
 133-78-8
250mg
 $ 50.00 2022-06-02
TRC
T536285-500mg
m-Toluidine-4-sulfonic Acid
 133-78-8
500mg
 $ 65.00 2022-06-02
TRC
T536285-2.5g
m-Toluidine-4-sulfonic Acid
 133-78-8
2.5g
 $ 95.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1191077-25g
4-Amino-2-methylbenzenesulfonic acid
 133-78-8 95%
25g
 ￥804.00 2024-08-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
VQ484-1g
m-Toluidine-4-sulfonic Acid
 133-78-8 95.0%(T)
1g
 ¥99.2 2023-09-02

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